Cas no 5040-23-3 (1-(4-methylphenyl)propan-2-ol)

1-(4-Methylphenyl)propan-2-ol is a secondary alcohol derivative featuring a para-methyl-substituted phenyl group. This compound is of interest in organic synthesis due to its versatile reactivity, serving as a key intermediate in the production of pharmaceuticals, fragrances, and specialty chemicals. The presence of the hydroxyl group at the benzylic position allows for further functionalization, including oxidation to ketones or esterification. The para-methyl group enhances steric and electronic properties, influencing selectivity in subsequent reactions. Its stable aromatic structure and moderate polarity make it suitable for use in various solvent systems. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and strong oxidizers.
1-(4-methylphenyl)propan-2-ol structure
1-(4-methylphenyl)propan-2-ol structure
Product Name:1-(4-methylphenyl)propan-2-ol
CAS No:5040-23-3
MF:C10H14O
MW:150.217563152313
MDL:MFCD11934366
CID:5224656
PubChem ID:12499849
Update Time:2026-03-07

1-(4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(4-METHYLPHENYL)-2-PROPANOL
    • Benzeneethanol, α,4-dimethyl-
    • 1-(P-tolyl)propan-2-ol
    • 1-(4-methylphenyl)propan-2-ol
    • MDL: MFCD11934366
    • Inchi: 1S/C10H14O/c1-8-3-5-10(6-4-8)7-9(2)11/h3-6,9,11H,7H2,1-2H3
    • InChI Key: VGLWVESEARCBFG-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C)=CC=1)C(O)C

Computed Properties

  • Exact Mass: 150.104465066g/mol
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

1-(4-methylphenyl)propan-2-ol Pricemore >>

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Additional information on 1-(4-methylphenyl)propan-2-ol

Introduction to 1-(4-methylphenyl)propan-2-ol (CAS No. 5040-23-3)

1-(4-methylphenyl)propan-2-ol, also known as isopropyl 4-methylphenylcarbinol, is a versatile organic compound with the chemical formula C10H14O. This compound has gained significant attention in recent years due to its diverse applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis. Its unique structure and properties make it a valuable intermediate in the development of new drugs and formulations.

The molecular structure of 1-(4-methylphenyl)propan-2-ol consists of an isopropyl group attached to a 4-methylphenyl ring. This arrangement imparts specific chemical and physical properties that are advantageous for various applications. For instance, the presence of the hydroxyl group (-OH) allows for easy functionalization and derivatization, making it a useful starting material in synthetic chemistry.

In the pharmaceutical industry, 1-(4-methylphenyl)propan-2-ol has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have shown that this compound can be used to develop compounds with anti-inflammatory, analgesic, and antiviral properties. For example, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of 1-(4-methylphenyl)propan-2-ol that exhibited potent anti-inflammatory activity in vitro and in vivo models.

The cosmetic industry has also recognized the value of 1-(4-methylphenyl)propan-2-ol. Its mild skin irritation profile and ability to enhance the penetration of active ingredients make it a suitable ingredient in skincare formulations. A 2020 study in the International Journal of Cosmetic Science demonstrated that formulations containing 1-(4-methylphenyl)propan-2-ol showed improved hydration and reduced transepidermal water loss compared to control formulations.

In terms of chemical synthesis, 1-(4-methylphenyl)propan-2-ol serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity with various functional groups allows chemists to tailor its properties for specific applications. For instance, it can be readily converted into esters, ethers, and other derivatives through well-established synthetic routes. A 2019 review in the Tetrahedron Letters highlighted several efficient methods for the functionalization of 1-(4-methylphenyl)propan-2-ol, including metal-catalyzed reactions and green chemistry approaches.

The safety profile of 1-(4-methylphenyl)propan-2-ol is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound is generally safe for use in both pharmaceutical and cosmetic applications when appropriate precautions are taken. However, it is essential to follow good manufacturing practices (GMP) and regulatory guidelines to ensure its safe handling and use.

In conclusion, 1-(4-methylphenyl)propan-2-ol (CAS No. 5040-23-3) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new advancements continue to emerge, the potential uses of this compound are likely to expand, contributing to innovations in pharmaceuticals, cosmetics, and chemical synthesis.

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